Cas no 1339892-66-8 (2-Oxaspiro[3.3]heptan-6-one)

2-Oxaspiro[3.3]heptan-6-one is a spirocyclic ketone featuring a unique oxaspiro structure, which offers versatility in synthetic organic chemistry. Its strained ring system and functional ketone group make it a valuable intermediate for constructing complex molecular architectures, particularly in pharmaceutical and agrochemical applications. The compound’s rigid spiro scaffold enhances stereochemical control in reactions, enabling precise synthesis of target molecules. Its reactivity allows for further derivatization, including ring-opening or functional group transformations, facilitating the development of novel heterocycles. The compound’s stability and compatibility with various reaction conditions further underscore its utility in advanced synthetic methodologies.

2-Oxaspiro[3.3]heptan-6-one structure

Product Name:2-Oxaspiro[3.3]heptan-6-one

CAS No:1339892-66-8

MF:C₆H₈O₂

MW:112.126522064209

MDL:MFCD22415239

CID:2770911

PubChem ID:67452149

Update Time:2025-06-08

2-Oxaspiro[3.3]heptan-6-one Chemical and Physical Properties

Names and Identifiers

- 2-Oxaspiro[3.3]heptan-6-one
- 2-OXA-SPIRO[3.3]HEPTAN-6-ONE
- 6-Oxaspiro[3.3]heptan-2-one
- JWNCVDJOXJTJPB-UHFFFAOYSA-N
- PB24493
- FCH1632644
- OR312273
- AK173723
- ST1020079
- AB0094414
- SY097248
- BCP34672
- SCHEMBL2560039
- EN300-115454
- AKOS023413556
- MFCD22415239
- AS-32757
- CS-0051820
- DB-098789
- 1339892-66-8
- 840-774-4
- 2-oxaspiro(3.3)heptan-6-one
- MDL： MFCD22415239
- Inchi： 1S/C6H8O2/c7-5-1-6(2-5)3-8-4-6/h1-4H2
- InChI Key： JWNCVDJOXJTJPB-UHFFFAOYSA-N
- SMILES： O1CC2(C1)CC(C2)=O

Computed Properties

Exact Mass: 112.052429494g/mol
Monoisotopic Mass: 112.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: -0.6

2-Oxaspiro[3.3]heptan-6-one Pricemore >>

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